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Compound of Interest

Compound Name: Benzoguanamine

Cat. No.: B160333

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzoguanamine, with the IUPAC name 6-phenyl-1,3,5-triazine-2,4-diamine, is a versatile
organic compound belonging to the triazine family.[1][2][3][4] Structurally, it is related to
melamine, where one of the amino groups is substituted with a phenyl group.[1][3] This
substitution imparts distinct chemical properties and functionalities, making benzoguanamine
a valuable intermediate in various industrial applications, including the production of resins,
coatings, and as a potential scaffold in medicinal chemistry. This technical guide provides a
comprehensive overview of its chemical structure, physicochemical properties, synthesis, and
key applications, with a focus on the technical details relevant to scientific and research
professionals.

Chemical Structure and Identification

The chemical structure of benzoguanamine consists of a triazine ring with two amino groups
and one phenyl group attached.

Molecular Formula: CoHoNs[1][2][3][5][6]

Canonical SMILES: C1=CC=C(C=C1)C2=NC(=NC(=N2)N)N[2][4][5]
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InChl: InNChl=1S/COHIN5/c10-8-12-7(13-9(11)14-8)6-4-2-1-3-5-6/h1-5H,(H4,10,11,12,13,14)[2]
[4]

CAS Number: 91-76-9[1][3][5]

Physicochemical Properties

Benzoguanamine is a white crystalline solid under standard conditions.[1][2][6] A summary of
its key quantitative properties is presented in the table below for easy reference and

comparison.
Property Value References
Molar Mass 187.206 g/mol [1][3]
Melting Point 227-228 °C [11031[7]
Boiling Point >350 °C [5]
Density 1.40-1.42 g/cm3 at 25 °C [L1[21131[7]
. 0.03 g/100 mL at 20°C; 0.32
Water Solubility [2][8][9][10]
g/L at 25°C

logP (Octanol/Water Partition

o 1.38 [5]
Coefficient)
pKa 4.22 +0.10 [8][9]

Synthesis of Benzoguanamine

The most common industrial synthesis of benzoguanamine involves the condensation reaction
of dicyandiamide and benzonitrile in the presence of a basic catalyst.[1][11][12]

Experimental Protocol: Synthesis from Dicyandiamide
and Benzonitrile

This protocol is adapted from a procedure described in Organic Syntheses.[1]

Materials:
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» Dicyandiamide

e Benzonitrile

o Potassium hydroxide (85% KOH)

o Methyl Cellosolve (2-methoxyethanol)

e Deionized water

Equipment:

e 500-mL flask

e Mechanical stirrer

o Reflux condenser

e Heating mantle

« Filtration apparatus

Procedure:

» Dissolve 5.0 g of potassium hydroxide in 100 mL of methyl Cellosolve in the 500-mL flask
equipped with a stirrer and reflux condenser.

e Add 50.4 g (0.6 mole) of dicyandiamide and 50.0 g (0.48 mole) of benzonitrile to the flask.

« Stir and heat the mixture. An exothermic reaction will commence when the temperature
reaches 90-110 °C, leading to the precipitation of a white solid.

» Control the reaction vigor by the refluxing of the solvent.

o After the exothermic reaction subsides, continue to stir and reflux the mixture for 5 hours to
ensure the reaction goes to completion.

o Cool the mixture and filter to collect the product.
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e Wash the collected solid by suspending it in hot water, followed by filtration.

» Dry the final product. The expected yield is 68—79 g (75-87%), with a melting point of 227—
228 °C.[1]
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Click to download full resolution via product page

Caption: Synthesis of Benzoguanamine from Dicyandiamide and Benzonitrile.

Chemical Reactivity and Applications

A primary application of benzoguanamine is in the manufacturing of thermosetting resins,
specifically benzoguanamine-formaldehyde (BF) resins.[13] These resins are produced
through the reaction of benzoguanamine with formaldehyde.
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Benzoguanamine-Formaldehyde Resin Formation

The reaction involves the hydroxymethylation of the amino groups on the benzoguanamine
molecule by formaldehyde, followed by condensation reactions that lead to the formation of a
cross-linked polymer network.

Typical Protocol for Butylated Benzoguanamine-Formaldehyde Resin Preparation: This is a
generalized procedure based on descriptions of the process.[14][15]

» Benzoguanamine (1 mole) is reacted with formalin (an agueous solution of formaldehyde,
typically 3 moles of formaldehyde) at a pH of 8.3 and a temperature of 70-80°C until the
benzoguanamine dissolves.

e n-Butanol (9 moles) and a catalytic amount of hydrochloric acid are added.

o The mixture is heated to distill off the water-butanol azeotrope, driving the etherification

reaction and removing water.

e The resulting butylated benzoguanamine-formaldehyde resin is often used in combination
with alkyd resins for surface coatings.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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